1-(Benzyloxy)-3-bromobenzene
Cat. No. B1334042
Key on ui cas rn:
53087-13-1
M. Wt: 263.13 g/mol
InChI Key: HVWZMGZBJCJDOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([OH:8])[cH:5][cH:6][cH:7]1.[C:9](=[O:10])([O-:11])[O-:12].[CH3:23][N:24]([CH3:25])[CH:26]=[O:27].[K+:13].[K+:14].[OH2:28].[c:15]1([CH2:21][Br:22])[cH:16][cH:17][cH:18][cH:19][cH:20]1>>[Br:1][c:2]1[cH:3][c:4]([O:8][CH2:21][c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cccc(Br)c1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Brc1cccc(OCc2ccccc2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
